Cas no 1340490-04-1 (3-(5-Chlorothiophen-2-yl)-4-ethyl-1h-pyrazol-5-amine)

• Product Name: 3-(5-Chlorothiophen-2-yl)-4-ethyl-1h-pyrazol-5-amine
• CAS No: 1340490-04-1
• MF: C₉H₁₀ClN₃S
• MW: 227.713798999786
• CID: 5693050
• PubChem ID: 62278595
• Update Time: 2023-10-13

3-(5-Chlorothiophen-2-yl)-4-ethyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-CHLOROTHIOPHEN-2-YL)-4-ETHYL-1H-PYRAZOL-5-AMINE
• 1340490-04-1
• EN300-1148899
• AKOS011562036
• 1H-Pyrazol-3-amine, 5-(5-chloro-2-thienyl)-4-ethyl-
• 3-(5-Chlorothiophen-2-yl)-4-ethyl-1h-pyrazol-5-amine

• Inchi： 1S/C9H10ClN3S/c1-2-5-8(12-13-9(5)11)6-3-4-7(10)14-6/h3-4H,2H2,1H3,(H3,11,12,13)
• InChI Key： LKDGFIRXYBODMO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C(C(N)=NN2)CC)S1

Computed Properties

• Exact Mass: 227.0283962g/mol
• Monoisotopic Mass: 227.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 466.8±45.0 °C(Predicted)
• pka: 14.49±0.50(Predicted)